Cas no 80334-78-7 (3-Bromo-4-chlorocinnoline)

3-Bromo-4-chlorocinnoline is a halogenated cinnoline derivative with significant utility in pharmaceutical and agrochemical research. Its distinct bromo- and chloro-substitutions enhance reactivity, making it a versatile intermediate for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig amination. The compound's rigid heterocyclic structure contributes to its stability, while the halogen groups provide selective modification sites for further functionalization. It is particularly valuable in the synthesis of bioactive molecules, including potential kinase inhibitors or antimicrobial agents. High purity grades ensure reproducibility in experimental applications. Proper handling under inert conditions is recommended due to its sensitivity to moisture and light.

3-Bromo-4-chlorocinnoline structure

Product Name:3-Bromo-4-chlorocinnoline

CAS No:80334-78-7

MF:C₈H₄BrClN₂

MW:243.487759590149

MDL:MFCD22375379

CID:1028370

PubChem ID:12734433

Update Time:2025-11-02

3-Bromo-4-chlorocinnoline Chemical and Physical Properties

Names and Identifiers

- 3-Bromo-4-chlorocinnoline
- SCHEMBL10964206
- DTXSID10508446
- AMY16326
- Z1416116473
- EN300-107886
- CS-0231317
- A916918
- 80334-78-7
- 3-bromo-4-chloro-cinnoline
- AKOS022172462
- MDL： MFCD22375379
- Inchi： 1S/C8H4BrClN2/c9-8-7(10)5-3-1-2-4-6(5)11-12-8/h1-4H
- InChI Key： YPGFPMWREAJURA-UHFFFAOYSA-N
- SMILES： BrC1=C(C2C=CC=CC=2N=N1)Cl

Computed Properties

Exact Mass: 241.92464g/mol
Monoisotopic Mass: 241.92464g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 167
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 25.8Å²

3-Bromo-4-chlorocinnoline Security Information

Storage Condition：Sealed in dry,2-8°C

3-Bromo-4-chlorocinnoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTEN22926-500 MG	3-bromo-4-chlorocinnoline	80334-78-7	95%	500MG	¥ 3,016.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTEN22926-1 G	3-bromo-4-chlorocinnoline	80334-78-7	95%	1g	¥ 3,775.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTEN22926-5 G	3-bromo-4-chlorocinnoline	80334-78-7	95%	5g	¥ 11,180.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTEN22926-10 G	3-bromo-4-chlorocinnoline	80334-78-7	95%	10g	¥ 16,592.00	2021-05-07
Chemenu	CM277161-1g	3-Bromo-4-chlorocinnoline	80334-78-7	95%	1g	$729	2021-06-17
Alichem	A449041507-1g	3-Bromo-4-chlorocinnoline	80334-78-7	95%	1g	$678.24	2023-09-01
Chemenu	CM277161-1g	3-Bromo-4-chlorocinnoline	80334-78-7	95%	1g	$776	2024-07-23
Chemenu	CM277161-500mg	3-Bromo-4-chlorocinnoline	80334-78-7	95%	500mg	$***	2023-05-29
Chemenu	CM277161-5g	3-Bromo-4-chlorocinnoline	80334-78-7	95%	5g	$***	2023-05-29
Chemenu	CM277161-10g	3-Bromo-4-chlorocinnoline	80334-78-7	95%	10g	$***	2023-05-29